7-Ethenyl-4-azaspiro[2.4]heptan-5-one

• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 7-ethenyl-4-azaspiro[2.4]heptan-5-one
• InChI: InChI=1S/C8H11NO/c1-2-6-5-7(10)9-8(6)3-4-8/h2,6H,1,3-5H2,(H,9,10)
• InChI Key: NUQMDSOJWJZGCJ-UHFFFAOYSA-N
• Canonical SMILES: C=CC1CC(=O)NC12CC2

Description

7-Ethenyl-4-azaspiro[2.4]heptan-5-one is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl magnesium bromide (3.0 M in ether, 2.2 mL, 6.6 mmol) was added dropwise over a period of 1 hour to a solution of ethyl 3-cyanopent-4-enoate (500 mg, 3.27 mmol) and Ti(Oi-Pr)4 (1.1 mL, 3.6 mmol) in diethylether (16.4 mL) at room temperature. The reaction mixture was diluted by the dropwise addition of water (3.27 mL) and stirred at room temperature for an additional 30 minutes. The reaction mixture was filtered and the filtrate was concentrated under reduced pressure to afford the crude product residue. The crude product residue was purified by silica gel chromatography (1:1 ethyl acetate/petroleum ether, Rf=0.3) to afford 7-ethenyl-4-azaspiro[2.4]heptan-5-one as a white solid. MS ESI calc'd. for C8H12NO [M+H]+ 138. found 138. 1H NMR (400 MHz, CDCl3) δ 6.09 (br s, 1H), 5.68-5.60 (m, 1H), 5.08-5.00 (m, 2H), 3.01-2.96 (m, 1H), 2.70-2.64 (m, 1H), 2.40-2.36 (m, 1H), 0.83-0.75 (m, 2H), 0.65-0.58 (m, 2H).